Cas no 5456-49-5 (Ethanone,1-(3-amino-5-nitrophenyl)-)

• Product Name: Ethanone,1-(3-amino-5-nitrophenyl)-
• CAS No: 5456-49-5
• MF: C₈H₈N₂O₃
• MW: 180.16072177887
• CID: 378702
• PubChem ID: 228508
• Update Time: 2025-04-19

Ethanone,1-(3-amino-5-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(3-amino-5-nitrophenyl)-
• 1-(3-amino-5-nitrophenyl)Ethanone
• 1-(3-amino-5-nitro-phenyl)ethanone
• 1-(3-Amino-5-nitro-phenyl)-aethanon
• 1-(3-amino-5-nitro-phenyl)-ethanone
• 3-acetyl-5-nitroaniline
• 3'-Amino-5'-nitroacetophenone
• 5-Amino-3-nitroacetophenon
• 5-amino-3-nitroacetophenone
• 5-Nitro-3-amino-acetophenon
• AC1L5GA3
• AC1Q5ALF
• AM5965005
• Aniline, 3-acetyl-5-nitro-
• CTK5A1692
• NIOSH
• NSC21476
• SureCN7083340
• AKOS006278755
• Acetophenone, 3'-amino-5'-nitro-
• DTXSID50281382
• 5456-49-5
• NIOSH/AM5965005
• NSC-21476
• AM59650050
• SCHEMBL7083340

• Inchi： 1S/C8H8N2O3/c1-5(11)6-2-7(9)4-8(3-6)10(12)13/h2-4H,9H2,1H3
• InChI Key： YRRSEQCBYUJZPI-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=C(C=C(C=1)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 180.05354
• Monoisotopic Mass: 180.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 88.9Ų

Experimental Properties

• PSA: 86.23
• LogP: 2.48400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones